Cas no 7757-79-1 (Potassium Nitrate)
Potassium Nitrate structure
Potassium Nitrate
Potassium Nitrate Properties
Names and Identifiers
-
- Nitric acid potassium salt (8CI,9CI)
- PotassiumnitrateACSwhitextl
- Potassium ion chromatography standard solution Fluka
- Nitrate Ion standard solution Fluka
- Nitrate solution
- Filling solution for salt bridges and double-junction electrodes
- NO3
- NITROGEN STANDARD
- NITRATE SINGLE COMPONENT STANDARD
- NITRATE STANDARD
- NITRATE
- NITRATE, CERTIFIED ANION STANDARD
- NITRATE IC STANDARD
- NITRATE ION
- Potassium nitrate
- collo-bo
- kaliinitras
- kaliumnitrat
- nitrateofpotash
- nitre
- vicknite
- SALTPETER
- POTASSIUM ION CHROMATOGRAPHY STANDARD
- +Expand
-
- MFCD00011409
- FGIUAXJPYTZDNR-UHFFFAOYSA-N
- 1S/K.NO3/c;2-1(3)4/q+1;-1
- [K+].[N+](=O)([O-])[O-]
Computed Properties
- 100.95200
- 0
- 0
- 0
- 5
- 18.8
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
Experimental Properties
- 0.28410
- 68.88000
- 14,7648
- 320 g/L (20 ºC)
- 100 °C750 mm Hg
- 334 °C (lit.)
- 400°C
- H2O: 1 M at 20 °C, clear, colorless
- 0.01 M NO3-
- Colorless transparent orthorhombic or trigonal crystalline particles or white powder [1]
- 5.0-7.5 (50g/l, H2O, 20℃)
- Stable. Strong oxidizer - contact with combustible material may cause fire. Incompatible with combustible materials, strong reducing agents.
- It is easily soluble in water, glycerol, but insoluble in absolute ethanol and ether. [5]
- Hygroscopic
- 1.00 g/mL at 20 °C
Potassium Nitrate Related Literature
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1. LXIII.—On the determination of nitric acid by means of indigo, with special reference to water analysisRobert Warington J. Chem. Soc. Trans. 1879 35 578
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2. XVIII. An inquiry into the action of the copper-zinc couple on alkaline oxy-saltsJ. H. Gladstone,Alfred Tribe J. Chem. Soc. Trans. 1878 33 139
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3. Chemistry of vegetable physiology and agriculture
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4. Chemistry of vegetable physiology and agriculture
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W. F. Lowe Analyst 1899 24 87
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6. Chemistry of vegetable physiology and agriculture
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Charles L. Bloxam J. Chem. Soc. 1865 18 226
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F. A. Abel,C. L. Bloxam Q. J. Chem. Soc. 1858 10 107
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9. V.—Contributions to the history of nitric acid, with especial reference to the valuation of nitreF. A. Abel,C. L. Bloxam Q. J. Chem. Soc. 1857 9 97
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A. Bernthsen Trans. Faraday Soc. 1910 5 297